Cas no 132940-35-3 (1H-Purine-2,6-dione, 8-cyclopentyl-3,7-dihydro-3-methyl-1-propyl-)

1H-Purine-2,6-dione, 8-cyclopentyl-3,7-dihydro-3-methyl-1-propyl- structure
132940-35-3 structure
Product Name:1H-Purine-2,6-dione, 8-cyclopentyl-3,7-dihydro-3-methyl-1-propyl-
CAS No:132940-35-3
MF:C14H20N4O2
MW:276.334202766418
CID:1231848
PubChem ID:10612507
Update Time:2025-04-20

1H-Purine-2,6-dione, 8-cyclopentyl-3,7-dihydro-3-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 8-cyclopentyl-3,7-dihydro-3-methyl-1-propyl-
    • 8-cyclopentyl-3-methyl-1-propyl-7H-purine-2,6-dione
    • 8-Cyclopentyl-3-methyl-1-propyl-3,7-dihydro-purine-2,6-dione
    • CHEMBL284578
    • SCHEMBL8356923
    • BDBM50011842
    • DTXSID00442542
    • 132940-35-3
    • Inchi: 1S/C14H20N4O2/c1-3-8-18-13(19)10-12(17(2)14(18)20)16-11(15-10)9-6-4-5-7-9/h9H,3-8H2,1-2H3,(H,15,16)
    • InChI Key: JHUUOKWXDAVQFO-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N(C)C(N1CCC)=O)N=C(C1CCCC1)N2

Computed Properties

  • Exact Mass: 276.15862589g/mol
  • Monoisotopic Mass: 276.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 69.3Ų
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